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Compound of Interest

Compound Name: 4-Methyl-2-propyl-1,3-dioxane

CAS No.: 1745-87-5

Cat. No.: B1663931

Get Quote

4-Methyl-2-propyl-1,3-dioxane (CAS No: 1745-87-5) is a cyclic acetal that serves as a

specialized solvent and synthetic intermediate in various chemical processes.[1][2] Unlike

common laboratory solvents, its unique structure, derived from the reaction of butyraldehyde

and 1,3-butanediol, imparts specific solubility and stability characteristics. For researchers and

drug development professionals, understanding its properties is key to leveraging its potential

while ensuring laboratory safety. This guide moves beyond a standard Safety Data Sheet

(SDS) to provide a deeper, field-proven perspective on its synthesis, hazards, handling, and

application, grounded in authoritative data.

Section 1: Synthesis Rationale and
Physicochemical Profile
Expert Insight: The Chemistry of Formation

The structure of 4-Methyl-2-propyl-1,3-dioxane is a direct result of a fundamental organic

reaction: acetal formation. It is typically synthesized via the acid-catalyzed reaction of

butyraldehyde with 1,3-butanediol. This reaction is reversible, and the removal of water drives

the equilibrium toward the formation of the stable six-membered dioxane ring. This synthetic
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origin is crucial for understanding potential impurities, such as residual starting materials or

byproducts from side reactions, which may be relevant in high-purity applications like

pharmaceutical synthesis.

Data Presentation: Physicochemical Properties

A comprehensive understanding of a chemical begins with its physical and chemical properties.

These values dictate its behavior under various laboratory conditions and are critical for

designing experiments and safety protocols.

Property Value Source

IUPAC Name 4-Methyl-2-propyl-1,3-dioxane N/A

CAS Number 1745-87-5 [2]

Molecular Formula C₈H₁₆O₂ [2]

Molecular Weight 144.21 g/mol [2]

Appearance Colorless to almost clear liquid [1]

Boiling Point 114 °C [1]

Density
0.906 g/mL at 25 °C (for

isomer)
[3]

Flash Point 89 °F (31.6 °C) (for isomer) [3]

Note: Some data points are for the closely related isomer 4-methyl-2-propyl-1,3-dioxolane due

to limited availability for this specific CAS number.

Section 2: GHS Hazard Evaluation and Proactive
Risk Assessment
4-Methyl-2-propyl-1,3-dioxane is classified under the Globally Harmonized System (GHS)

with specific hazards that necessitate careful handling.

Primary Hazards:
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Flammable Liquid: Indicated by the H226 statement ("Flammable liquid and vapor") for

related isomers.[4] This is due to its volatility and low flash point.

Eye Irritation: Labeled with H319 ("Causes serious eye irritation").[4] Cyclic ethers and

acetals can dehydrate and irritate mucous membranes upon contact.

Skin Irritation: May cause skin irritation upon prolonged or repeated contact.[5]

Trustworthiness: A Self-Validating Risk Assessment Workflow

A robust safety culture relies on a logical and repeatable risk assessment process. Before any

procedure involving this chemical, researchers should follow a workflow to ensure all hazards

are identified and controlled.
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Risk Assessment Protocol

1. Hazard Identification
- Flammability (H226)
- Eye Irritation (H319)
- Skin Irritation (H315)

2. Exposure Pathway Analysis
- Inhalation (vapors)

- Dermal (spills, handling)
- Ocular (splashes)

 informs 

3. Implement Control Measures
- Engineering (Fume Hood)

- Administrative (SOPs)
- PPE (Gloves, Goggles)

 requires 

4. Review & Re-evaluate
- Annually or per process change

- Post-incident analysis

 validates 

Click to download full resolution via product page

Caption: Logical workflow for chemical risk assessment.

Section 3: Protocols for Safe Handling and
Emergency Response
Expertise: Causality Behind Handling Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1663931/docs?utm_src=pdf-body-img#introduction-understanding-the-utility-of-a-specialty-acetal-solvent
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663931?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simply following rules is insufficient; understanding the reasoning behind them is paramount for

safety.

Engineering Controls:

Fume Hood: Essential due to the chemical's volatility. A fume hood maintains a negative

pressure environment, ensuring vapors are drawn away from the user's breathing zone.

Grounding and Bonding: Required when transferring large quantities.[6] Pouring

flammable liquids can generate static electricity, which can serve as an ignition source for

the vapors.[7] Grounding equipment dissipates this static charge safely.

Ventilation: Work in a well-ventilated area to prevent the accumulation of flammable

vapors.[5]

Personal Protective Equipment (PPE): A Self-Validating System

PPE Item Specification Rationale

Hand Protection Nitrile or Butyl Rubber Gloves

Provides a chemical barrier to

prevent skin contact and

potential irritation.[5]

Eye Protection

ANSI Z87.1-rated safety

glasses with side shields or

chemical splash goggles

Protects against accidental

splashes that can cause

serious eye irritation.[8]

Goggles are required when

there is a significant splash

risk.

Skin/Body Protection Flame-retardant lab coat

Protects skin from incidental

contact and provides a barrier

in case of a small flash fire.

Experimental Protocols: Emergency Response

In the event of an accidental release, a prepared and logical response is critical.
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Step-by-Step Spill Cleanup Protocol:

Alert & Evacuate: Immediately alert personnel in the vicinity.

Eliminate Ignition Sources: Turn off all nearby hot plates, stirrers, and other potential

sources of sparks or flames.[7]

Don PPE: Wear, at a minimum, double-nitrile gloves, chemical splash goggles, and a lab

coat.

Containment: Cover the spill with a non-combustible absorbent material like vermiculite or

sand.[9]

Collection: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste disposal.

Decontamination: Clean the spill area with soap and water.

Ventilation: Allow the area to ventilate thoroughly before resuming work.

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[9]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water.[8]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[9]

Section 4: Toxicological and Ecological Profile
Authoritative Grounding: Understanding the Data
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The toxicological profile for 4-Methyl-2-propyl-1,3-dioxane is not extensively documented. It is

crucial to differentiate its known properties from those of other, more widely studied dioxanes.

Human Health Effects:

Acute Exposure: The primary risks from short-term exposure are irritation to the eyes,

skin, and respiratory system.[9]

Chronic Exposure: There is no specific data on the chronic toxicity or carcinogenicity of 4-
Methyl-2-propyl-1,3-dioxane. It is scientifically unsound to extrapolate the known

carcinogenic properties of its distant structural relative, 1,4-dioxane (a Group 2B "possible

human carcinogen"), to this compound without specific evidence.[10]

Ecological Fate:

Persistence: Based on data for similar organic acetals, the substance is expected to be

stable under normal environmental conditions.

Partitioning: If released into the environment, it is expected to primarily partition to water.

Bioaccumulation: The potential for bioaccumulation is predicted to be low.

Ecotoxicity: A related dioxolane compound showed low acute toxicity to fish and aquatic

invertebrates.

Section 5: Application Focus: Purity Assessment by
Gas Chromatography-Mass Spectrometry (GC-MS)
Context: Why Purity Matters in Research

In drug discovery and organic synthesis, the purity of a solvent or reagent is critical. Impurities

can lead to unintended side reactions, alter reaction kinetics, or introduce toxic contaminants

into a final product. GC-MS is the gold-standard technique for verifying the purity and identity of

volatile compounds like 4-Methyl-2-propyl-1,3-dioxane.

Experimental Protocol: GC-MS Purity Verification
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Sample Preparation: a. Prepare a 1000 ppm stock solution by dissolving 10 mg of 4-Methyl-
2-propyl-1,3-dioxane in 10 mL of a high-purity solvent (e.g., dichloromethane or ethyl

acetate). b. Create a working sample by performing a 1:100 dilution of the stock solution for

a final concentration of 10 ppm.

Instrumentation and Parameters: a. Gas Chromatograph: Agilent 8890 GC or equivalent. b.

Mass Spectrometer: Agilent 5977 MS or equivalent. c. Column: HP-5ms (30 m x 0.25 mm x

0.25 µm) or similar non-polar column. d. Injection Volume: 1 µL. e. Inlet Temperature: 250

°C. f. Oven Program: Start at 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C

and hold for 5 minutes. g. MS Source Temperature: 230 °C. h. MS Quad Temperature: 150

°C. i. Scan Range: 35-350 m/z.

Data Analysis: a. Identification: The primary peak's mass spectrum should be compared to a

reference library (e.g., NIST) to confirm the identity of 4-Methyl-2-propyl-1,3-dioxane. b.

Purity Calculation: Purity is determined by the area percent method. The area of the main

peak is divided by the total area of all peaks in the chromatogram. c. Impurity Identification:

Any significant secondary peaks should be analyzed to identify potential impurities (e.g.,

residual starting materials, isomers).

Mandatory Visualization: GC-MS Analytical Workflow

GC-MS Purity Analysis Workflow

Sample
Preparation GC Injection Chromatographic

Separation
MS Ionization
(EI Source)

Mass Analysis
(Quadrupole)

Detection & 
Data Acquisition

Data Interpretation
(Purity & Identity)

Click to download full resolution via product page

Caption: Standard workflow for GC-MS analysis.

Conclusion
4-Methyl-2-propyl-1,3-dioxane is a valuable tool for the specialized needs of chemical

researchers and drug developers. Its utility, however, is paired with clear hazards of

flammability and irritation that must be managed through a combination of robust engineering
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controls, appropriate PPE, and well-rehearsed emergency protocols. By understanding the

"why" behind these safety measures and employing rigorous analytical techniques to ensure

purity, professionals can confidently and safely integrate this compound into their workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1663931/docs#introduction-understanding-the-utility-
of-a-specialty-acetal-solvent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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